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(1S,2R)-2-methylcyclohexanamine

hydrochloride

CAS No.: 79389-39-2

Cat. No.: B591490

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

(1S,2R)-2-methylcyclohexanamine hydrochloride. While specific quantitative solubility data

for this compound is not readily available in published literature, this document extrapolates its

likely solubility based on the known properties of structurally similar amine hydrochlorides.

Furthermore, it outlines detailed experimental protocols for the precise determination of its

solubility in various solvent systems, a critical parameter for drug development and formulation.

This guide is intended to serve as a valuable resource for researchers and scientists engaged

in the physicochemical characterization of this and related compounds.

Introduction
(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral amine salt with potential

applications in pharmaceutical synthesis and as a building block for biologically active

molecules. A thorough understanding of its solubility is paramount for its effective use in drug
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discovery and development, influencing aspects from reaction kinetics in synthesis to

bioavailability in formulation. As a hydrochloride salt of a primary amine, it is anticipated to

exhibit significantly different solubility profiles compared to its free base form, particularly in

aqueous media.

Amine hydrochlorides are generally characterized by their increased polarity and ionic nature

compared to the corresponding free amines. This structural modification typically enhances

their solubility in polar solvents, most notably water. The protonation of the amine group allows

for strong ion-dipole interactions with water molecules, facilitating dissolution.

Predicted Solubility Profile
Direct experimental data on the solubility of (1S,2R)-2-methylcyclohexanamine
hydrochloride is scarce. However, by examining a closely related and structurally similar

compound, cyclohexylamine hydrochloride, we can infer a likely high solubility in aqueous

solutions. For instance, cyclohexanaminium chloride (cyclohexylamine hydrochloride) is

reported to be soluble in water to the extent of 83g/100 mL at 17 °C[1]. Given the structural

analogy, (1S,2R)-2-methylcyclohexanamine hydrochloride is also expected to be highly

soluble in water. Its solubility in various solvents is predicted as follows:

Table 1: Predicted Solubility of (1S,2R)-2-Methylcyclohexanamine Hydrochloride
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Solvent Class Predicted Solubility Rationale

Aqueous

Water High

The ionic nature of the

hydrochloride salt promotes

strong interactions with polar

water molecules.

Aqueous Buffers (pH < 7) High
The compound will remain in

its protonated, soluble form.

Aqueous Buffers (pH > 7) Lower

At higher pH, the equilibrium

will shift towards the less

soluble free base form.

Polar Organic

Methanol High

The polarity of methanol and

its ability to hydrogen bond will

facilitate dissolution.

Ethanol High

Similar to methanol, ethanol is

a polar protic solvent capable

of solvating the ionic salt.

Non-Polar Organic

Hexanes Low

The non-polar nature of

hexanes is incompatible with

the ionic hydrochloride salt.

Toluene Low

Toluene is a non-polar

aromatic solvent and is not

expected to effectively solvate

the salt.

Diethyl Ether Low

While having some polarity,

diethyl ether is generally a

poor solvent for ionic salts.
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Experimental Protocols for Solubility Determination
To obtain precise quantitative solubility data for (1S,2R)-2-methylcyclohexanamine
hydrochloride, standardized experimental methods should be employed. The choice of

method will depend on the expected solubility range and the desired precision.

General Experimental Workflow
The determination of solubility typically follows a standardized workflow to ensure accuracy and

reproducibility.

Preparation Equilibration Phase Separation Analysis

Weigh excess
(1S,2R)-2-methylcyclohexanamine HCl

Add to known
volume of solvent

Agitate at constant
temperature (e.g., shake-flask)

Allow to equilibrate
(typically 24-48 hours)

Separate solid from
saturated solution

(centrifugation/filtration)

Quantify concentration
in the supernatant

(e.g., LC-MS, UV-Vis, Gravimetric)

Click to download full resolution via product page

Caption: General workflow for the experimental determination of solubility.

Saturated Shake-Flask Method (Thermodynamic
Solubility)
This method is considered the "gold standard" for determining thermodynamic solubility.

Preparation of Saturated Solution:

Add an excess amount of (1S,2R)-2-methylcyclohexanamine hydrochloride to a known

volume of the desired solvent (e.g., water, ethanol) in a sealed container.

The presence of undissolved solid is crucial to ensure saturation.

Equilibration:

Agitate the mixture at a constant temperature using a shaker or magnetic stirrer.
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Allow the system to reach equilibrium, which may take 24 to 48 hours. The time to reach

equilibrium should be determined experimentally by analyzing samples at different time

points until the concentration in solution remains constant.

Phase Separation:

Separate the saturated solution (supernatant) from the undissolved solid. This is typically

achieved by centrifugation followed by careful removal of the supernatant, or by filtration

through a low-binding filter (e.g., PTFE).

Quantification:

Accurately dilute a known volume of the saturated supernatant.

Quantify the concentration of the dissolved compound using a suitable analytical

technique:

High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS)

detection: This is a highly sensitive and specific method. A calibration curve should be

prepared using standard solutions of known concentrations.

Gravimetric Analysis: A known volume of the saturated solution is evaporated to

dryness, and the mass of the remaining solid is determined.[2] This method is suitable

for non-volatile solutes and when the solubility is relatively high.

UV-Vis Spectroscopy: If the compound has a suitable chromophore, its concentration

can be determined by measuring its absorbance at a specific wavelength and using a

calibration curve.

Kinetic Solubility Assay
This high-throughput method is often used in early drug discovery to estimate solubility.

Stock Solution Preparation:

Prepare a concentrated stock solution of (1S,2R)-2-methylcyclohexanamine
hydrochloride in a highly solubilizing solvent like dimethyl sulfoxide (DMSO).
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Serial Dilution:

Perform a serial dilution of the stock solution in the aqueous buffer of interest.

Precipitation Detection:

Observe the formation of a precipitate as the compound's concentration exceeds its

solubility limit.

Precipitation can be detected visually or, more quantitatively, by nephelometry (light

scattering).[3]

Factors Influencing Solubility
Several factors can significantly impact the solubility of (1S,2R)-2-methylcyclohexanamine
hydrochloride:

pH: The solubility of amine hydrochlorides is highly pH-dependent. In acidic to neutral

solutions, the compound exists predominantly in its protonated, more soluble form. As the pH

increases into the alkaline range, the equilibrium shifts towards the free amine, which is

generally less soluble in water, potentially leading to precipitation.

Temperature: The effect of temperature on solubility must be determined experimentally. For

most solids, solubility increases with temperature.

Ionic Strength: The presence of other salts in the solution can affect solubility due to the

common ion effect or changes in the activity of the solute.[4]

Conclusion
While specific quantitative data for the solubility of (1S,2R)-2-methylcyclohexanamine
hydrochloride is not currently available, it is predicted to be highly soluble in water and polar

organic solvents, and poorly soluble in non-polar organic solvents. For drug development and

other research applications, it is imperative to determine its precise solubility through

standardized experimental protocols such as the saturated shake-flask method. The

methodologies and predictive information provided in this guide offer a solid foundation for the

physicochemical characterization of this compound.
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Visualization of Logical Relationships in Solubility
Testing
The following diagram illustrates the decision-making process for classifying the solubility of an

organic compound based on its behavior in different solvents.
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Start with Unknown Compound

Test Solubility in Water

Test Solubility in Diethyl Ether

Insoluble

Soluble: Low MW polar compound
(e.g., alcohols, amines, acids)

Soluble

Test Solubility in 5% HCl

Insoluble

Test Solubility in 5% NaOH

Insoluble

Soluble: Basic compound
(e.g., amine)

Soluble

Test Solubility in conc. H2SO4

Insoluble

Soluble: Acidic compound
(e.g., carboxylic acid)

Soluble

Soluble: Neutral compound
(e.g., alkene, aromatic)

Soluble

Insoluble: Inert compound

Insoluble

Click to download full resolution via product page

Caption: Decision tree for solubility classification of organic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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